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Abstract

This technical guide provides a comprehensive overview of 4,4-Dimethyloxazolidine (CAS:
51200-87-4), a heterocyclic organic compound with significant industrial applications. The
document details its chemical and physical properties, synthesis, and primary uses as a
preservative and moisture scavenger. Special emphasis is placed on its mechanism of action
as a formaldehyde-releasing agent, which is central to its antimicrobial efficacy and
toxicological profile. This guide also includes detailed experimental protocols for its synthesis
and analysis, quantitative spectroscopic data, and a discussion of its reactivity. While the
broader class of oxazolidines finds applications in asymmetric synthesis and as protecting
groups, specific examples for 4,4-dimethyloxazolidine in these areas are not extensively
documented in publicly available literature. Similarly, its involvement in specific biological
signaling pathways is not a prominent area of current research.

Chemical and Physical Properties

4,4-Dimethyloxazolidine is a colorless to pale yellow liquid with a characteristic amine-like or
fishy odor.[1][2] It is a heterocyclic compound featuring a five-membered ring containing both
nitrogen and oxygen atoms, with two methyl groups attached to the carbon at the 4-position.[1]
[3] This substitution pattern contributes to its chemical properties and steric profile.[1][3] The
compound is soluble in organic solvents and miscible with water.[1][4][5] It is hygroscopic and
should be stored under an inert atmosphere to prevent moisture absorption.[6]
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Table 1: Physical and Chemical Properties of 4,4-Dimethyloxazolidine

Property Value Reference(s)
CAS Number 51200-87-4 [1][7][8]
Molecular Formula CsH11NO [1115]119]
Molecular Weight 101.15 g/mol [5116119]
Appearance Colorless to pale yellow liquid [1][2]
Odor Amine-like, fishy [1][8]
Boiling Point 100.9 °C - 160 °C [4][5][6]
Density 0.942 - 0.99 g/mL at 20-25 °C [41[5]
Flash Point 49 °C (120 °F) [5]
Water Solubility Miscible [4115]
pKa 8.41-9.35 [4][5]
log Kow 0.73 (5]

Synthesis of 4,4-Dimethyloxazolidine

The primary industrial synthesis of 4,4-dimethyloxazolidine involves the condensation

reaction of 2-amino-2-methyl-1-propanol (AMP) with formaldehyde.[3] This reaction is a

cyclization process that forms the oxazolidine ring.

General Reaction Scheme

Formaldehyde

2-Amino-2-methyl-1-propanol (AMP)

+ Formaldehyde

> 4,4-Dimethyloxazolidine Water
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Caption: Synthesis of 4,4-Dimethyloxazolidine.

Experimental Protocol: Synthesis of 4,4-
Dimethyloxazolidine

While a detailed, step-by-step industrial protocol is proprietary, a general laboratory-scale
synthesis can be described as follows. This protocol is based on the known chemistry of
oxazolidine formation from amino alcohols and aldehydes.

Materials:

2-amino-2-methyl-1-propanol (AMP)

» Formaldehyde solution (e.g., 37% in water, formalin)
¢ A suitable solvent (e.g., toluene or benzene)

o Dean-Stark apparatus

» Reaction flask, condenser, and heating mantle

e Separatory funnel

e Rotary evaporator

« Distillation apparatus

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap and a condenser,
combine equimolar amounts of 2-amino-2-methyl-1-propanol and formaldehyde solution in a
suitable solvent like toluene.

e Azeotropic Water Removal: Heat the mixture to reflux. The water formed during the
condensation reaction will be removed azeotropically and collected in the Dean-Stark trap.
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» Reaction Monitoring: Monitor the progress of the reaction by observing the amount of water
collected. The reaction is complete when no more water is evolved.

o Work-up: After cooling the reaction mixture to room temperature, wash the organic layer with
water to remove any unreacted formaldehyde and other water-soluble impurities.

» Solvent Removal: Dry the organic layer over an anhydrous drying agent (e.g., sodium
sulfate), filter, and remove the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by fractional distillation under reduced
pressure to yield pure 4,4-dimethyloxazolidine.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: *H NMR Spectroscopic Data for 4,4-Dimethyloxazolidine

Chemical Shift ()

Multiplicity Integration Assignment
ppm
~1.1 s 6H -C(CHs)2
~3.6 s 2H -CH2-O-
~4.0 S 2H -N-CH2-O-
~2.9 brs 1H -NH-

Note: Chemical shifts are approximate and can vary depending on the solvent and
concentration.

Table 3: 13C NMR Spectroscopic Data for 4,4-Dimethyloxazolidine
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Chemical Shift (8) ppm Assighment
~25 -C(CH3)2

~60 -C(CHs)2

~75 -CH2-O-

~85 -N-CHz2-O-

Note: Chemical shifts are approximate and can vary depending on the solvent.

Infrared (IR) Spectroscopy

Table 4: FT-IR Spectroscopic Data for 4,4-Dimethyloxazolidine

Wavenumber (cm—?) Intensity Assignment

3300 - 3400 Medium, Broad N-H stretch

2850 - 3000 Strong C-H stretch (aliphatic)
1450 - 1470 Medium C-H bend (CHs)

1360 - 1380 Medium C-H bend (gem-dimethyl)
1100 - 1200 Strong C-O stretch

1000 - 1100 Strong C-N stretch

Mass Spectrometry (MS)

The mass spectrum of 4,4-dimethyloxazolidine shows a molecular ion peak (M*) at m/z 101.
[3] Common fragmentation patterns include the loss of a methyl group (M-15) and other
fragments resulting from the cleavage of the oxazolidine ring.[3]

Reactivity and Mechanism of Action

The primary mode of action for 4,4-dimethyloxazolidine as an antimicrobial agent is its ability
to act as a formaldehyde-releaser through hydrolysis.[1] This hydrolysis is reversible and
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occurs in the presence of water, particularly under acidic conditions.[3] The released
formaldehyde is a potent biocide that kills bacteria and fungi.

Water (H20) Hydrolysis

2-Amino-2-methyl-1-propanol (AMP)
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Click to download full resolution via product page
Caption: Hydrolysis of 4,4-Dimethyloxazolidine.
This formaldehyde-releasing property is also the main driver of its toxicity.[1]

Applications
Preservative and Antimicrobial Agent

4,4-Dimethyloxazolidine is widely used as a biocide to control the growth of slime-forming
bacteria and fungi in a variety of industrial applications.[1][2][5] These include:

Latex paints and resin emulsions[2][5]

Metalworking and cutting fluids[2][5]

Adhesives[2][5]

Oil recovery drilling muds and packer fluids[5]

Moisture Scavenger

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://dev.spectrabase.com/spectrum/J5w4zbBMDCx
https://www.benchchem.com/product/b1212509?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212509?utm_src=pdf-body
https://dev.spectrabase.com/spectrum/AWog143IQyk
https://www.benchchem.com/product/b1212509?utm_src=pdf-body
https://dev.spectrabase.com/spectrum/AWog143IQyk
https://en.wikipedia.org/wiki/Chiral_auxiliary
https://pubchemlite.lcsb.uni.lu/e/compound/62010
https://en.wikipedia.org/wiki/Chiral_auxiliary
https://pubchemlite.lcsb.uni.lu/e/compound/62010
https://en.wikipedia.org/wiki/Chiral_auxiliary
https://pubchemlite.lcsb.uni.lu/e/compound/62010
https://en.wikipedia.org/wiki/Chiral_auxiliary
https://pubchemlite.lcsb.uni.lu/e/compound/62010
https://pubchemlite.lcsb.uni.lu/e/compound/62010
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

In the polyurethane industry, 4,4-dimethyloxazolidine serves as a moisture scavenger.[2][3]
The presence of water can interfere with the curing of polyurethane, leading to defects. 4,4-
Dimethyloxazolidine reacts with residual moisture, preventing these issues and ensuring the
integrity of the final product.[2][3]

Corrosion Inhibitor

The nitrogen and oxygen heteroatoms in the oxazolidine ring can interact with metal surfaces,
allowing it to function as a corrosion inhibitor in metalworking fluids and anti-corrosion coatings.

[2]13]

Applications in Drug Development and Asymmetric
Synthesis

While the broader class of chiral oxazolidinones are extensively used as chiral auxiliaries in
asymmetric synthesis, including aldol reactions, to produce enantiomerically pure compounds,
specific and widespread applications of the achiral 4,4-dimethyloxazolidine in this context are
not well-documented in the available literature.[2][10][11] Similarly, its use as a protecting group
for functional groups in complex organic synthesis is not a commonly reported application. The
potential for its derivatives in medicinal chemistry exists, but concrete examples leading to drug
development are scarce in public domain resources.

Biological Activity and Toxicology

The biological activity of 4,4-dimethyloxazolidine is primarily linked to its role as a
formaldehyde donor. Formaldehyde is a known skin sensitizer and irritant.[1]

Table 5: Toxicological Data for 4,4-Dimethyloxazolidine
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Endpoint Species Value Classification Reference(s)
950 - 1308 .

Acute Oral LDso Rat Moderate toxicity — [1]
mg/kg

Skin Irritation Rabbit Irritant - [12]

Eye Irritation Rabbit Severe Irritant - [13]

Skin -

o - Not a sensitizer - [13]
Sensitization

It is important to handle 4,4-dimethyloxazolidine with appropriate personal protective
equipment, including gloves and eye protection, in a well-ventilated area.[4]

Analytical Methods

The quantification of 4,4-dimethyloxazolidine in various matrices is crucial for quality control
and regulatory compliance.

Experimental Protocol: Quantification by HPLC

A common method for the analysis of 4,4-dimethyloxazolidine in products like cosmetics
involves High-Performance Liquid Chromatography (HPLC) with pre-column derivatization.

Principle: Due to the lack of a strong chromophore, direct UV detection of 4,4-
dimethyloxazolidine is challenging. Derivatization with a UV-active agent allows for sensitive
detection.

General Procedure:

e Sample Extraction: Extract the sample containing 4,4-dimethyloxazolidine with a suitable
solvent, such as a 50% acetonitrile solution.

» Derivatization: React the extracted analyte with a derivatizing agent like 9-fluorenylmethyl
chloroformate (FMOC-CI).

o Chromatographic Separation: Separate the derivatized product on a C18 reversed-phase
HPLC column.
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o Detection: Detect the derivatized compound using a UV or diode-array detector.

¢ Quantification: Quantify the concentration using an external standard method with a
calibration curve.

An alternative approach for quantifying the formaldehyde released involves separating and
measuring the hydrolysis product, 2-amino-2-methyl-1-propanol (AMP), using mixed-mode
chromatography with a charged aerosol detector or an evaporative light scattering detector.[14]

HPLC Analysis Workflow
Sample Extraction
(e.g., with 50% Acetonitrile)
Pre-column Derivatization
(e.g., with FMOC-CI)
HPLC Separation
(C18 column)
(UV/DAD Detection)

Quantification
(External Standard)

Click to download full resolution via product page

Caption: HPLC Analysis Workflow.

Conclusion
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4.,4-Dimethyloxazolidine is a commercially important chemical with well-established roles as a
preservative, antimicrobial agent, and moisture scavenger in various industrial formulations. Its
efficacy is primarily due to its ability to release formaldehyde upon hydrolysis. While its
synthesis and general properties are well-understood, its application in more specialized areas
of organic synthesis, such as asymmetric synthesis and as a protecting group, is not as
prevalent as for other oxazolidine derivatives. There is currently no significant body of research
linking 4,4-dimethyloxazolidine to specific biological signaling pathways. This technical guide
provides a solid foundation for researchers and professionals working with this compound,
summarizing its key characteristics and methodologies for its synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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